Cas no 502903-65-3 (3,11-Dihydroxy-20(29)-lupen-25-oic acid; (3β,11α)-form, 25→3 Lactone)

3,11-Dihydroxy-20(29)-lupen-25-oic acid; (3β,11α)-form, 25→3 Lactone structure

502903-65-3 structure

Product Name:3,11-Dihydroxy-20(29)-lupen-25-oic acid; (3β,11α)-form, 25→3 Lactone

CAS No:502903-65-3

Molecular Formula:C₃₀H₄₆O₃

Molecular Weight:

CID:6682032

プロパティ
Security

3,11-Dihydroxy-20(29)-lupen-25-oic acid; (3β,11α)-form, 25→3 Lactone Properties

Names and Identifiers

- InChIKey： CTONZDMPRGEDGA-UHFFFAOYSA-N
- Inchi： InChI=1S/C30H46O3/c1-17(2)18-8-11-27(5)14-15-28(6)19(23(18)27)16-20(31)24-29(28,7)12-9-21-26(3,4)22-10-13-30(21,24)25(32)33-22/h18-24,31H,1,8-16H2,2-7H3
- SMILES： CC(=C)C1CCC2(C)CCC3(C)C(CC(O)C4C3(C)CCC3C(C)(C)C5CCC43C(=O)O5)C12

3,11-Dihydroxy-20(29)-lupen-25-oic acid; (3β,11α)-form, 25→3 Lactone Related Literature

1. Metallopolymer precursors to L10-CoPt nanoparticles: synthesis, characterization, nanopatterning and potential application†

Qingchen Dong,Wenshan Qu,Wenqing Liang,Kunpeng Guo,Haibin Xue,Yuanyuan Guo,Chi-Wah Leung Nanoscale, 2016,8, 7068-7074
2. Membrane-tethered activation design of a photosensitizer boosts systemic antitumor immunity via pyroptosis†

Pei Lu,Xianjun Liu,Xia Chu,Fenglin Wang,Jian-Hui Jiang Chem. Sci., 2023,14, 2562-2571
3. Inside back cover

Green Chem., 2020,22, 4377-4377
4. Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†

Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
5. Electrochemical N2 fixation to NH3 under ambient conditions: porous LiFe5O8 nanoparticle–reduced graphene oxide as a highly efficient and selective catalyst†

Yuyao Ji,Lei Li,Wendong Cheng,Yu Xiao,Chengbo Li,Xingquan Liu Inorg. Chem. Front., 2021,8, 3156-3161
6. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
7. New-generation integrated devices based on dye-sensitized and perovskite solar cells

Sining Yun,Yong Qin,Alexander R. Uhl,Nick Vlachopoulos,Min Yin,Dongdong Li,Xiaogang Han,Anders Hagfeldt Energy Environ. Sci., 2018,11, 476-526
8. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
9. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
10. Preparation of Ti, Ti/TiC or Ti/TiN based hollow fibres with extremely low electrical resistivity†

Ronald P. H. Jong,Nieck E. Benes,Guido Mul RSC Adv., 2020,10, 31901-31908

502903-65-3 (3,11-Dihydroxy-20(29)-lupen-25-oic acid; (3β,11α)-form, 25→3 Lactone) Related Products

Recommended suppliers

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

Heyuan Broad Spectrum Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Minglong (Xianning) Medicine Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.minglongchemistry.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk